Cas no 193357-21-0 (4-[(3-fluorophenyl)methyl]piperidine hydrochloride)

• Product Name: 4-[(3-fluorophenyl)methyl]piperidine hydrochloride
• CAS No: 193357-21-0
• MF: C₁₂H₁₇ClFN
• MW: 229.721485853195
• MDL: MFCD08669673
• CID: 116359
• PubChem ID: 17039493
• Update Time: 2025-04-18

4-[(3-fluorophenyl)methyl]piperidine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-(3-Fluorobenzyl)piperidine hydrochloride
• 4-(2-Fluorobenzyl)piperidine hydrochloride
• 4-[(3-fluorophenyl)methyl]piperidine,hydrochloride
• Piperidine,4-[(3-fluorophenyl)methyl]-, hydrochloride (1:1)
• 4-(3-Fluorobenzyl)piperidine HCl
• 4-(3-Fluoro-benzyl)-piperidine hydrochloride
• BP011
• 4-[(3-fluorophenyl)methyl]piperidine hydrochloride
• AKOS022186290
• C78015
• XZRQMBCQGGXDKQ-UHFFFAOYSA-N
• MFCD08669673
• 4-(3-Fluorobenzyl)piperidinehydrochloride
• FT-0746984
• EN300-43607
• 4-[(3-fluorophenyl)methyl]piperidine;hydrochloride
• F9995-3599
• SCHEMBL4777854
• AB45937
• Z445226292
• 193357-21-0

• MDL： MFCD08669673
• Inchi： 1S/C12H16FN.ClH/c13-12-3-1-2-11(9-12)8-10-4-6-14-7-5-10;/h1-3,9-10,14H,4-8H2;1H
• InChI Key： XZRQMBCQGGXDKQ-UHFFFAOYSA-N
• SMILES： Cl.FC1=CC=CC(=C1)CC1CCNCC1

Computed Properties

• Exact Mass: 229.10300
• Monoisotopic Mass: 229.1033554g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 166
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12Ų

Experimental Properties

• PSA: 12.03000
• LogP: 3.49860

4-[(3-fluorophenyl)methyl]piperidine hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)